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Compound of Interest

Compound Name: Ferric oxide, red

Cat. No.: B7798774

An In-Depth Technical Guide on Red Ferric
Oxide

Prepared for: Researchers, scientists, and drug development professionals.

This document provides core chemical information regarding red ferric oxide, a compound of
significant interest across various scientific and industrial domains, including its use as a
pigment and in biomedical applications.

Core Chemical Properties

Red ferric oxide, also known as iron(lll) oxide, is an inorganic compound with a distinct reddish-
brown appearance.[1][2][3] It is the primary component of rust and is naturally found as the
mineral hematite.[2]

The fundamental quantitative data for red ferric oxide are summarized in the table below for
clarity and ease of comparison.
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Property Value Unit
Chemical Formula Fez0s

Molecular Weight / Molar Mass ~ 159.69 g/mol
Appearance Red-brown solid

Density 5.24 -5.25 g/cm3
Melting Point 1,538 - 1,565 °C
Boiling Point 3,414 °C
Solubility in Water Insoluble

Note: The precise molecular weight can vary slightly based on the isotopic composition of the
elements. Values cited range from 159.687 g/mol to 159.7 g/mol .[4][5]

Molecular Composition

The chemical formula Fe20s indicates that each molecule of ferric oxide is composed of two
iron (Fe) atoms and three oxygen (O) atoms.[3][4] The iron atom in this compound exists in the
+3 oxidation state.[3]

The following diagram illustrates the basic atomic composition of a single unit of ferric oxide.
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Caption: Elemental composition of Iron(lll) Oxide (Fe203).

Experimental Protocols

Detailed experimental protocols are highly specific to the research context (e.g., synthesis
method, particle size analysis, toxicological assays, drug delivery vehicle preparation). As such,
generalized protocols are not provided here. For specific methodologies, researchers are
advised to consult peer-reviewed literature pertaining to their direct field of inquiry, such as the
synthesis of nanoparticles for MRI contrast agents or the formulation of iron oxide pigments for
pharmaceutical coatings.

Signaling Pathways and Workflows

The interaction of ferric oxide nanoparticles with biological systems can be complex, potentially
involving pathways related to cellular uptake (e.g., endocytosis), iron metabolism, and oxidative
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stress. The specific signaling pathways are contingent on the particle's physicochemical
properties (size, charge, surface coating) and the biological model under investigation.

Due to this high degree of specificity, a generalized signaling pathway diagram would be
misleading. Researchers should refer to specific studies on the biocompatibility and cellular
interactions of iron oxide nanoparticles relevant to their work to understand the precise
signaling cascades involved. A logical workflow for such an investigation is presented below.
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Caption: A logical workflow for investigating nanoparticle bio-interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. byjus.com [byjus.com]

e 2. Iron(lll) oxide - Wikipedia [en.wikipedia.org]

e 3. Iron Il Oxide | Formula, Properties & Molar Mass - Lesson | Study.com [study.com]
e 4. testbook.com [testbook.com]

e 5. webqc.org [webqgc.org]

« To cite this document: BenchChem. [red ferric oxide chemical formula and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7798774#red-ferric-oxide-chemical-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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